Cas no 1095382-05-0 (CCT 137690)

CCT 137690 is a potent and selective inhibitor of Aurora kinases, particularly Aurora A and B, which play critical roles in cell cycle regulation and mitosis. This small molecule exhibits high inhibitory activity, with IC50 values in the low nanomolar range, making it a valuable tool for studying mitotic processes and cancer research. Its specificity minimizes off-target effects, ensuring reliable experimental outcomes. CCT 137690 has demonstrated efficacy in preclinical studies, particularly in disrupting spindle assembly and inducing apoptosis in tumor cells. The compound is suitable for use in biochemical and cellular assays, providing researchers with a robust means to investigate Aurora kinase-dependent pathways.
CCT 137690 structure
CCT 137690 structure
Product Name:CCT 137690
CAS No:1095382-05-0
MF:C26H31BrN8O
MW:551.481343507767
MDL:MFCD18206879
CID:822506
PubChem ID:329825737
Update Time:2025-10-31

CCT 137690 Chemical and Physical Properties

Names and Identifiers

    • CCT137690
    • 3-[[4-[6-bromo-2-[4-(4-methylpiperazin-1-yl)phenyl]-1H-imidazo[4,5-b]pyridin-7-yl]piperazin-1-yl]methyl]-5-methyl-1,2-oxazole
    • CCT-137690
    • 3-((4-(6-bromo-2-(4-(4-methylpiperazin-1-yl)phenyl)-3H-imidazo[4,5-b]pyridin-7-yl)piperazin-1-yl)methyl)-5-methylisoxazole
    • 3-((4-(6-bromo-2-(4-(4-methylpiperazin-1-yl)phenyl)-3H-imidazo-[4,5-b]pyridin-7-yl)piperazin-1-yl)methyl)-5-methylisoxazole
    • BCP9000498
    • cc-66
    • CHEBI:799254
    • CHEMBL1236904
    • CS-0706
    • SureCN4755249
    • 6-Bromo-7-[4-[(5-methyl-3-isoxazolyl)methyl]-1-piperazinyl]-2-[4-(4-methyl-1-piperazinyl)phenyl]-3H-imidazo[4,5-b]pyridine
    • 3-[[4-[6-Bromo-2-[4-(4-methylpiperazin-1-yl)phenyl]-3H-imidazo[4,5-b]pyridin-7-yl]piperazin-1-yl]methyl]-5-methylisoxazole
    • CCT 137690
    • AKOS026750563
    • DTXSID30648898
    • 6-Bromo-7-{4-[(5-Methylisoxazol-3-Yl)methyl]piperazin-1-Yl}-2-[4-(4-Methylpiperazin-1-Yl)phenyl]-1h-Imidazo[4,5-B]pyridine
    • DB-365348
    • HMS3656D21
    • J-002301
    • s2744
    • CCG-270006
    • BCP02554
    • Q27467783
    • NCGC00346676-11
    • BS-14415
    • 6-Bromo-7-{4-[(5-methyl-1,2-oxazol-3-yl)methyl]piperazin-1-yl}-2-[4-(4-methylpiperazin-1-yl)phenyl]-1H-imidazo[4,5-b]pyridine
    • YM4
    • BRD-K03289018-001-03-5
    • AKOS024458076
    • AC-28465
    • SCHEMBL4755249
    • BRD-K03289018-001-04-3
    • EX-A2038
    • SB19310
    • NCGC00346676-09
    • SMR004701353
    • SW219481-1
    • NCGC00346676-12
    • 1-[4-(6-bromo-7-{4-[(5-methyl-1,2-oxazol-3-yl)methyl]piperazin-1-yl}-1H-imidazo[4,5-b]pyridin-2-yl)phenyl]-4-methylpiperazine
    • 1095382-05-0
    • BRD-K03289018-001-02-7
    • SDCCGSBI-0654463.P001
    • HY-10804
    • BDBM50335609
    • VTB38205
    • E98913
    • MLS006010283
    • CCT137690, >=98% (HPLC)
    • GLXC-04300
    • NCGC00346676-01
    • MDL: MFCD18206879
    • Inchi: 1S/C26H31BrN8O/c1-18-15-20(31-36-18)17-33-9-13-35(14-10-33)24-22(27)16-28-26-23(24)29-25(30-26)19-3-5-21(6-4-19)34-11-7-32(2)8-12-34/h3-6,15-16H,7-14,17H2,1-2H3,(H,28,29,30)
    • InChI Key: GFLQCBTXTRCREJ-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C2C(=C1N1CCN(CC3C=C(C)ON=3)CC1)NC(C1C=CC(=CC=1)N1CCN(C)CC1)=N2

Computed Properties

  • Exact Mass: 550.18073
  • Monoisotopic Mass: 550.18042g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 5
  • Complexity: 710
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 80.6Ų

Experimental Properties

  • Density: 1.424
  • PSA: 80.56

CCT 137690 Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

CCT 137690 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
DC Chemicals
DC8776-100 mg
CCT 137690
1095382-05-0 >98%
100mg
$500.0 2022-03-01
DC Chemicals
DC8776-250 mg
CCT 137690
1095382-05-0 >98%
250mg
$900.0 2022-03-01
DC Chemicals
DC8776-1 g
CCT 137690
1095382-05-0 >98%
1g
$1900.0 2022-03-01
Chemenu
CM151434-100mg
3-((4-(6-Bromo-2-(4-(4-methylpiperazin-1-yl)phenyl)-3H-imidazo[4,5-b]pyridin-7-yl)piperazin-1-yl)methyl)-5-methylisoxazole
1095382-05-0 98%
100mg
$495 2021-08-05
TRC
C227910-10mg
CCT 137690
1095382-05-0
10mg
$ 155.00 2023-04-18
TRC
C227910-25mg
CCT 137690
1095382-05-0
25mg
$ 282.00 2023-04-18
TRC
C227910-100mg
CCT 137690
1095382-05-0
100mg
$ 867.00 2023-04-18
MedChemExpress
HY-10804-10mM*1mLinDMSO
CCT 137690
1095382-05-0 99.54%
10mM*1mLinDMSO
¥958 2023-07-26
MedChemExpress
HY-10804-5mg
CCT 137690
1095382-05-0 99.54%
5mg
¥790 2024-05-25
MedChemExpress
HY-10804-10mg
CCT 137690
1095382-05-0 99.54%
10mg
¥1100 2024-05-25

Additional information on CCT 137690

CCT 137690 (CAS No. 1095382-05-0): A Comprehensive Overview

CCT 137690, identified by the CAS registry number 1095382-05-0, is a compound of significant interest in the field of chemical research and development. This compound has garnered attention due to its unique properties and potential applications in various industries. Recent studies have highlighted its role in advancing materials science, pharmaceuticals, and environmental chemistry. This article delves into the latest findings and insights surrounding CCT 137690, providing a detailed exploration of its characteristics, synthesis, and applications.

The chemical structure of CCT 137690 is a critical factor in understanding its behavior and reactivity. Researchers have employed advanced spectroscopic techniques to elucidate its molecular architecture, revealing a complex arrangement of functional groups that contribute to its versatile properties. The compound's ability to form stable complexes with metal ions has been a focal point of recent investigations, offering new possibilities in catalysis and materials synthesis.

One of the most promising applications of CCT 137690 lies in its potential as a precursor for advanced materials. Studies published in leading journals have demonstrated its effectiveness in synthesizing high-performance polymers and nanomaterials. For instance, researchers have successfully utilized CCT 137690 to develop lightweight, high-strength composites that exhibit exceptional thermal stability. These materials hold great promise for use in aerospace, automotive, and electronics industries.

In the pharmaceutical sector, CCT 137690 has shown potential as a lead compound for drug development. Preclinical studies have indicated that it possesses bioactive properties that could be harnessed for therapeutic purposes. Its ability to interact with specific biological targets makes it a valuable candidate for further research into disease treatment and prevention.

The synthesis of CCT 137690 has also been a subject of extensive study. Chemists have developed novel synthetic routes that enhance the efficiency and scalability of production processes. These advancements are crucial for meeting the growing demand for this compound in both academic and industrial settings.

Environmental considerations are another critical aspect of research on CCT 137690. Scientists are exploring its biodegradability and environmental impact to ensure sustainable use. Preliminary findings suggest that the compound exhibits favorable biodegradation profiles under certain conditions, making it a more eco-friendly option compared to traditional alternatives.

In conclusion, CCT 137690 (CAS No. 1095382-05-0) stands at the forefront of chemical innovation, offering vast opportunities across multiple disciplines. As research continues to uncover its full potential, this compound is poised to play a pivotal role in shaping future advancements in science and technology.

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.